Cas no 704-04-1 (5-Fluoro-2-methoxybenzamide)

• Product name: 5-Fluoro-2-methoxybenzamide
• CAS No: 704-04-1
• MF: C₈H₈NO₂F
• MW: 169.153
• MDL: MFCD06409124
• CID: 3148388
• PubChem ID: 17839885

5-Fluoro-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxybenzamide
• JS-4660
• AKOS006242623
• MFCD06409124
• SCHEMBL1327202
• 704-04-1
• DTXSID901310895
• DB-185782
• CS-0319536

• MDL： MFCD06409124
• Inchi： InChI=1S/C8H8FNO2/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： CJDKHPOEWZBRAJ-UHFFFAOYSA-N
• SMILES： COC1=C(C(N)=O)C=C(F)C=C1

Computed Properties

• Exact Mass: 169.05390666Da
• Monoisotopic Mass: 169.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Fluoro-2-methoxybenzamide

5-Fluoro-2-methoxybenzamide (CAS No. 704-04-1): A Comprehensive Overview

5-Fluoro-2-methoxybenzamide (CAS No. 704-04-1) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This benzamide derivative is characterized by the presence of a fluorine atom at the 5-position and a methoxy group at the 2-position of the benzene ring, which imparts unique chemical and biological properties. The compound is also referred to as 5-Fluoro-o-anisamide in some literature, highlighting its structural relationship to anisic acid derivatives.

The molecular formula of 5-Fluoro-2-methoxybenzamide is C₈H₈FNO₂, with a molecular weight of 169.15 g/mol. Its physicochemical properties include a white to off-white crystalline appearance, moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), and limited solubility in water. These properties make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and pharmaceutical ingredients.

One of the key areas of interest for 5-Fluoro-2-methoxybenzamide is its role in medicinal chemistry. Researchers have explored its potential as a building block for designing novel enzyme inhibitors and receptor modulators. The fluorine atom in the compound enhances its binding affinity to biological targets, while the methoxy group contributes to its metabolic stability. These features align with current trends in drug discovery, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic profiles.

In addition to pharmaceutical applications, 5-Fluoro-2-methoxybenzamide has garnered attention in agrochemical research. Its structural motifs are found in certain herbicides and pesticides, where the fluorine substitution can enhance activity against target organisms. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in modern agriculture.

The synthesis of 5-Fluoro-2-methoxybenzamide typically involves the reaction of 5-fluoro-2-methoxybenzoic acid with ammonia or ammonium salts under controlled conditions. Alternative routes may include the hydrolysis of corresponding nitriles or the amidation of esters. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic approaches, such as catalytic amidation methods, which reduce waste and improve atom economy.

From a market perspective, the demand for 5-Fluoro-2-methoxybenzamide has shown steady growth, particularly from pharmaceutical and agrochemical manufacturers. The compound is often listed in chemical catalogs under its CAS number 704-04-1, making it easily identifiable for procurement specialists. Quality specifications typically require high purity (>98%) and rigorous control of impurities, as even minor contaminants can affect downstream applications.

Analytical characterization of 5-Fluoro-2-methoxybenzamide commonly employs techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods verify the compound's identity and purity, ensuring compliance with industry standards. The 1H NMR spectrum typically shows characteristic signals for the aromatic protons, methoxy group, and amide protons, while 13C NMR confirms the carbon framework of the molecule.

Storage and handling recommendations for 5-Fluoro-2-methoxybenzamide emphasize protection from moisture and light, typically suggesting storage in airtight containers at room temperature. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance.

Recent scientific literature has highlighted several innovative applications of 5-Fluoro-2-methoxybenzamide derivatives. For instance, some studies have incorporated this scaffold into fluorescence probes for biological imaging, taking advantage of the fluorine atom's unique properties. Other research explores its use in material science, particularly in the development of specialty polymers with enhanced performance characteristics.

The future outlook for 5-Fluoro-2-methoxybenzamide appears promising, with ongoing research uncovering new potential applications. As the pharmaceutical industry continues to explore fluorine-containing drugs and the agrochemical sector seeks more effective and environmentally friendly solutions, this compound is likely to maintain its relevance. Its versatility as a synthetic intermediate ensures continued interest from both academic and industrial researchers.

For researchers seeking 5-Fluoro-2-methoxybenzamide suppliers, it's important to verify certificates of analysis and inquire about custom synthesis options. Many manufacturers offer the compound in various quantities, from gram-scale for laboratory use to kilogram quantities for industrial applications. The global market for such fine chemicals continues to expand, driven by innovation in multiple sectors.

In conclusion, 5-Fluoro-2-methoxybenzamide (CAS No. 704-04-1) represents an important building block in modern chemical research. Its unique combination of fluorine and methoxy substituents on the benzamide core provides valuable opportunities for molecular design across multiple disciplines. As scientific understanding of fluorinated compounds grows, so too does the potential for innovative applications of this versatile chemical entity.